Cas no 2138168-10-0 (2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid
• CAS No: 2138168-10-0
• MF: C₈H₁₃F₂NO₂S
• MW: 225.256128072739
• CID: 5299115
• Update Time: 2025-08-02

2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[methyl(tetrahydro-3-thienyl)amino]-
• 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid

• Inchi： 1S/C8H13F2NO2S/c1-11(6-2-3-14-4-6)5-8(9,10)7(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： MHERECJWRLKMDQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)CC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: -0.9
• Topological Polar Surface Area: 65.8

Additional information on 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid

Introduction to 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid (CAS No. 2138168-10-0)

2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138168-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of fluorinated amino acids, which are known for their unique structural and functional properties. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid consists of a propanoic acid backbone modified with a difluorine substituent at the alpha-carbon position and an amine group linked to a thiolan ring. The thiolan moiety, derived from thiolane, introduces a cyclic sulfur-containing group that can participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions. This structural feature makes the compound particularly interesting for applications in medicinal chemistry and material science.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. The incorporation of fluorine into pharmaceutical molecules has been shown to modulate drug efficacy and pharmacokinetic profiles. For instance, fluoro-substituted analogs of existing drugs have demonstrated improved pharmacological properties in clinical trials. 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a chiral building block. The presence of the thiolan ring introduces chirality into the molecule, which is crucial for developing enantiomerically pure drugs. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the selection of appropriate building blocks essential for achieving desired pharmacological outcomes. The unique combination of fluorine and sulfur-containing groups in 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid offers a versatile platform for constructing complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have enabled the efficient preparation of fluorinated amino acids like 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in introducing fluorine atoms into organic molecules with high precision. These methods have opened new avenues for the synthesis of structurally diverse fluorinated compounds, including those with potential therapeutic applications.

The applications of 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid extend beyond pharmaceuticals. In material science, fluorinated compounds are widely used due to their exceptional thermal stability and chemical resistance. The thiolan ring can also serve as a ligand for metal complexes, which have applications in catalysis and nanotechnology. For example, metal-thiolan complexes have been explored as catalysts for organic transformations and as components in sensor systems.

From a biochemical perspective, the amine and carboxylic acid functionalities in 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid make it a suitable precursor for synthesizing peptides and proteins. Fluorinated amino acids can be incorporated into peptide chains to modify their physical properties or enhance their stability. Such modifications are particularly useful in designing biotherapeutics that require prolonged circulation or improved resistance to enzymatic degradation.

The potential therapeutic applications of 2,2-Difluoro-3-[methyl(thiolan-3-yl)amino]propanoic acid are still being explored, but preliminary studies suggest its utility in several areas. For instance, its structural features may make it a viable candidate for developing kinase inhibitors or other enzyme-targeted drugs. Additionally, the compound's ability to form metal complexes could lead to novel anticancer agents that exploit metal-based chemotherapeutic strategies.

In conclusion, 2,2-Difluoro-3-[methyl(thiolan-3-y lamino]propanoic acid (CAS No. 2138168 - 10 - 0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—combining fluorine substitution with a sulfur-containing heterocycle—make it an attractive scaffold for drug discovery and material innovation. As research continues to uncover new synthetic methods and applications for fluorinated compounds, this molecule is poised to play an important role in advancing both medicinal chemistry and industrial applications.